Cas no 68432-95-1 (3-Carboxy-α-methylbenzeneacetic Acid(Ketoprofen Impurity))

3-Carboxy-α-methylbenzeneacetic Acid(Ketoprofen Impurity) structure

68432-95-1 structure

Product Name:3-Carboxy-α-methylbenzeneacetic Acid(Ketoprofen Impurity)

CAS No:68432-95-1

MF:C₁₀H₁₀O₄

MW:194.184003353119

CID:830778

PubChem ID:44398682

Update Time:2025-04-19

3-Carboxy-α-methylbenzeneacetic Acid(Ketoprofen Impurity) Chemical and Physical Properties

Names and Identifiers

- Ketoprofen Related Compound C
- 3-Carboxy-α-methylbenzeneacetic Acid (Ketoprofen Impurity)
- 3-(1-carboxyethyl)benzoic acid
- 3-Carboxy-α-methyl-benzeneacetic Acid (Ketoprofen Impurity)
- 3-Carboxy-α-methylbenzeneacetic Acid (Ketoprofen Impurity)
- 2-(3-CARBOXYPHENYL)PROPANOIC ACID
- 2-(3-Carboxyphenyl)propionic acid
- 2-(3-Carboxyphenyl)-propionsaeure
- 3-Carboxy-
- A-methyl-benzeneacetic Acid
- A-methylbenzeneacetic Acid(Ketoprofen Impurity)
- rac-3-Carboxy-
- 3-Carboxy-α-methylbenzeneacetic acid
- 3-[(1RS)-1-Carboxyethyl]benzoic acid
- DF 2008Y
- Ketoprofen impurity C
- Ketoprofen specified impurity C [EP]
- BENZENEACETIC ACID, 3-CARBOXY-.ALPHA.-METHYL-
- DF-2008Y
- Ketoprofen Imp. C (EP); Ketoprofen USP Related Compound C; Ketoprofen USP RC C; 3-[(1RS)-1-Carboxyethyl]benzoic Acid; Ketoprofen Related Compound C; Ketoprofen Impurity C
- 3-Carboxy-alpha-methylbenzeneacetic acid
- Z1198274968
- DTXSID701290417
- KETOPROFEN IMPURITY C [EP IMPURITY]
- U76LP2N35E
- FT-0664336
- CHEMBL190835
- 68432-95-1
- 3-(1-Carboxyethyl)benzoic acid, (+/-)-
- 3-(1-Carboxyethyl)benzoic acid, (RS)-
- 3-(1-carboxyethyl) benzoic acid acid
- EN300-374648
- Benzeneacetic acid, 3-carboxy-alpha-methyl-
- 3-((1RS)-1-Carboxyethyl)benzoic acid
- 3-CARBOXY-ALPHA-METHYLBENZENEACETIC ACID(KETOPROFEN IMPURITY)
- 3-Carboxy-?-methylbenzeneacetic Acid(Ketoprofen Impurity)
- (+/-)-3-(1-carboxyethyl)benzoic acid
- 3-(1-carboxyethyl)benzoicacid
- AKOS006302461
- Q27290784
- CS-0247848
- UNII-U76LP2N35E
- Ketoprofen Imp. C (EP): 3-[(1RS)-1-Carboxylethyl]-benzoic Acid
- DB-082515
- 3-Carboxy-I+/--methylbenzeneacetic acid
- G82800
- STL450930
- 3-Carboxy-α-methylbenzeneacetic Acid(Ketoprofen Impurity)
- Inchi： 1S/C10H10O4/c1-6(9(11)12)7-3-2-4-8(5-7)10(13)14/h2-6H,1H3,(H,11,12)(H,13,14)
- InChI Key： RIXOZEBXQQUHQW-UHFFFAOYSA-N
- SMILES： OC(C(C)C1C=CC=C(C(=O)O)C=1)=O

Computed Properties

Exact Mass: 194.05800
Monoisotopic Mass: 194.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 74.6Å²

Experimental Properties

Density: 1.324±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (4.3 g/l) (25 º C),
PSA: 74.60000
LogP: 1.57290

3-Carboxy-α-methylbenzeneacetic Acid(Ketoprofen Impurity) Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Carboxy-α-methylbenzeneacetic Acid(Ketoprofen Impurity) Pricemore >>

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TRC	C178745-5mg	3-Carboxy-α-methylbenzeneacetic Acid(Ketoprofen Impurity)	68432-95-1		5mg	$ 184.00	2023-09-08
TRC	C178745-50mg	3-Carboxy-α-methylbenzeneacetic Acid(Ketoprofen Impurity)	68432-95-1		50mg	$ 1470.00	2023-09-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR3018-50MG	Ketoprofen Related Compound C	68432-95-1		50mg	¥5344.24	2023-10-12
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	K2000015		68432-95-1			￥1556.7	2023-01-14
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